Potassium 2-thienylacetate

• CAS RN: 55864-55-6
• Molecular Formula: C6H5KO2S
• Molecular Weight: 180.27 g/mol
• IUPAC Name: potassium;2-thiophen-2-ylacetate
• InChI: InChI=1S/C6H6O2S.K/c7-6(8)4-5-2-1-3-9-5;/h1-3H,4H2,(H,7,8);/q;+1/p-1
• InChI Key: VYQLXFDWYFQLHL-UHFFFAOYSA-M
• Canonical SMILES: C1=CSC(=C1)CC(=O)[O-].[K+]

Description

Potassium 2-thienylacetate is a useful research compound. Its molecular formula is C6H5KO2S and its molecular weight is 180.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of potassium thiolacetate is prepared by adding 495 ml. of 2N-methanolic potassium hydroxide (0.99 mole) during a period of 15 min. to a solution of 74.3 ml. of thiolacetic acid (79.1 g., 1.04 mole) and 500 ml. of methanol while maintaining a temperature of 1°-5° C. The methanolic potassium thiolacetate solution thus prepared is added over 0.5 hr. to a mixture of N-[3-(chloroacetylamino)benzoyl]glycine methyl ester (267.5 g., 0.94 mole) in 2 l. of methanol while maintaining a temperature of 0°-5° C. After stirring for a period of 1 hr. without cooling, the reaction mixture is warmed at 40°-45° C. for 2 hrs., cooled, and filtered. The material collected is sequentially washed with 50% methanol, water, and 50% methanol, and then air dried to afford 262.4 g. (86% yield) of N-[3-(acetylthioacetylamino)benzoyl]glycine methyl ester, m.p. 86°-88° C. Crystallization from methanol provides analytically pure N-[3-(acetylthioacetylamino)benzoyl]glycine methyl ester, m.p. 90.0°-92.0° C.